Cas no 120200-05-7 ((2S)-2-amino-6,6,6-trifluorohexanoic acid)

• Product Name: (2S)-2-amino-6,6,6-trifluorohexanoic acid
• CAS No: 120200-05-7
• MF: C₆H₁₀F₃NO₂
• MW: 185.144312381744
• CID: 2625065
• PubChem ID: 6992846
• Update Time: 2025-05-20

(2S)-2-amino-6,6,6-trifluorohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-6,6,6-trifluorohexanoic acid
• trifluoronorleucine
• DTXSID10426338
• 6,6,6-Trifluoro-L-norleucine
• 120200-05-7
• DB-263721
• CS-0105306
• (S)-2-AMINO-6,6,6-TRIFLUOROHEXANOIC ACID
• EN300-1298194
• RUEWGWBXZIDRJY-BYPYZUCNSA-N
• AKOS027253892
• Norleucine, 6,6,6-trifluoro-
• (S)-2-AMINO-6,6,6-TRIFLUOROHEXANOICACID
• SCHEMBL188384
• L-Norleucine, 6,6,6-trifluoro-
• Norleucine,6,6,6-trifluoro-

• MDL： MFCD17676357
• Inchi： 1S/C6H10F3NO2/c7-6(8,9)3-1-2-4(10)5(11)12/h4H,1-3,10H2,(H,11,12)/t4-/m0/s1
• InChI Key： RUEWGWBXZIDRJY-BYPYZUCNSA-N
• SMILES： FC(CCC[C@@H](C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 185.06636305g/mol
• Monoisotopic Mass: 185.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-amino-6,6,6-trifluorohexanoic acid

Introduction to (2S)-2-amino-6,6,6-trifluorohexanoic Acid (CAS No. 120200-05-7)

(2S)-2-amino-6,6,6-trifluorohexanoic acid, with the CAS number 120200-05-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and biotechnology. This compound, characterized by its unique structural features, including a chiral center and fluorinated side chains, exhibits promising properties that make it a valuable candidate for various applications in drug development and biochemical studies.

The molecular structure of (2S)-2-amino-6,6,6-trifluorohexanoic acid consists of a six-carbon chain with an amino group at the second carbon and three fluorine atoms attached to the sixth carbon. This configuration imparts distinct physicochemical properties, such as enhanced solubility in polar solvents and improved metabolic stability, which are critical factors in pharmaceutical design. The presence of the chiral center at the second carbon allows for the formation of enantiomers, which can exhibit different biological activities, making this compound particularly interesting for stereochemical studies.

In recent years, there has been growing interest in the use of fluorinated amino acids as building blocks for novel therapeutic agents. The fluorine atoms in (2S)-2-amino-6,6,6-trifluorohexanoic acid contribute to its resistance to metabolic degradation, which can extend the half-life of drugs and improve their bioavailability. This property is especially valuable in the development of long-acting medications where sustained release is desired.

One of the most compelling applications of (2S)-2-amino-6,6,6-trifluorohexanoic acid is in the field of protease inhibition. Proteases are enzymes that play crucial roles in various biological processes, including inflammation and cancer progression. By designing molecules that mimic the structure of natural amino acids but with enhanced inhibitory properties, researchers have been able to develop potent protease inhibitors. The unique combination of fluorine atoms and the chiral center in (2S)-2-amino-6,6,6-trifluorohexanoic acid makes it an ideal candidate for such applications.

Recent studies have demonstrated the potential of (2S)-2-amino-6,6,6-trifluorohexanoic acid in the development of antiviral drugs. The fluorinated side chains can interact with viral proteases in a manner that disrupts their function without affecting host enzymes. This selective inhibition is crucial for developing antiviral agents with minimal side effects. Moreover, the chiral nature of this compound allows for the creation of enantiomerically pure drugs, which can further enhance their efficacy and safety profiles.

The synthesis of (2S)-2-amino-6,6,6-trifluorohexanoic acid presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high enantiomeric purity. Techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve the desired stereochemical configuration. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

In conclusion, (2S)-2-amino-6,6,6-trifluorohexanoic acid (CAS No. 120200-05-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for drug development, particularly in areas such as protease inhibition and antiviral therapy. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.